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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Hydroxyethyl acetate, also known as ethylene glycol monoacetate, is a bifunctional organic

molecule possessing both a primary hydroxyl and an ester functional group. This dual

functionality imparts unique solvency characteristics and makes it a versatile intermediate in

organic synthesis. This technical guide provides a comprehensive overview of the chemical

properties, structure, synthesis, and analysis of 2-hydroxyethyl acetate, tailored for

professionals in research and development. All quantitative data is presented in structured

tables, and detailed experimental methodologies are provided for key laboratory procedures.

Chemical Structure and Identification
2-Hydroxyethyl acetate is the monoester of ethylene glycol and acetic acid. Its structure is

characterized by a two-carbon backbone with a hydroxyl group at one end and an acetate

group at the other.

Chemical Structure Diagram
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Caption: Chemical structure of 2-Hydroxyethyl acetate.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2-hydroxyethyl acetate[1][2]

Common Synonyms

Ethylene glycol monoacetate, 2-Acetoxyethanol,

Glycol monoacetate, β-Hydroxyethyl acetate[2]

[3]

CAS Number 542-59-6[1][4]

Molecular Formula C₄H₈O₃[5]

Molecular Weight 104.10 g/mol [1][5]

InChI
InChI=1S/C4H8O3/c1-4(6)7-3-2-5/h5H,2-

3H2,1H3[1]

InChIKey HXDLWJWIAHWIKI-UHFFFAOYSA-N[4][6]

Canonical SMILES CC(=O)OCCO[5]

Physicochemical Properties
2-Hydroxyethyl acetate is a colorless, nearly odorless liquid at room temperature.[7] It is

combustible and soluble in water as well as many common organic solvents.[7]

Table 2: Physical and Chemical Properties
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Property Value Reference

Physical State Colorless liquid [4]

Odor Nearly odorless [7]

Boiling Point 184.0 - 188.0 °C [4]

Melting Point -45 °C [1]

Density 1.11 g/cm³ [6]

Vapor Density 3.59 [4]

Flash Point 88 °C (190.4 °F) [4]

Water Solubility Soluble [6][7]

Refractive Index (n20/D) 1.42 [6][7]

Synthesis
The most common method for synthesizing 2-hydroxyethyl acetate is the Fischer-Speier

esterification of ethylene glycol with acetic acid, using a strong acid as a catalyst.[4] The

reaction is an equilibrium process, and to achieve high yields, it is typically driven towards the

product side by using an excess of one reactant or by removing the water formed during the

reaction.[8]

Reaction Scheme

HOCH₂CH₂OH + CH₃COOH ⇌ CH₃COOCH₂CH₂OH + H₂O[4]

Logical Workflow for Synthesis and Purification

Combine Reactants
(Ethylene Glycol, Acetic Acid)

Add Acid Catalyst
(e.g., H₂SO₄)

Reflux Reaction Mixture
(e.g., 1-2 hours) Cool to Room Temp. Extraction & Washing

(Water, NaHCO₃, Brine)
Dry Organic Layer

(e.g., Na₂SO₄) Filter Solvent Removal
(Rotary Evaporation)

Purification
(Distillation) Pure 2-Hydroxyethyl Acetate

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 2-hydroxyethyl acetate.
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Experimental Protocol: Fischer Esterification
This protocol is a representative procedure for the laboratory-scale synthesis of 2-
hydroxyethyl acetate.

Materials:

Ethylene Glycol

Glacial Acetic Acid

Concentrated Sulfuric Acid (H₂SO₄)

Diethyl Ether (or other suitable extraction solvent)

5% Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (brine)

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask, reflux condenser, heating mantle, separatory funnel, standard

glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine ethylene glycol and an excess of glacial acetic acid (e.g., a 1:4 molar

ratio).

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid

(e.g., 5 drops) to the stirred reaction mixture.[9]

Reflux: Heat the mixture to a gentle reflux using a heating mantle. Allow the reaction to

proceed for 1-2 hours.[8] The reaction temperature is typically around 110-120°C.[8]

Work-up:

Cool the reaction mixture to room temperature.
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Transfer the cooled mixture to a separatory funnel containing an equal volume of cold

water and an extraction solvent like diethyl ether.[8]

Shake the funnel, venting frequently. Allow the layers to separate and discard the lower

aqueous layer.

Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize the

acid catalyst and excess acetic acid) and then with brine.[8][10]

Drying and Solvent Removal:

Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium sulfate.

[8]

Decant or filter the dried solution into a pre-weighed round-bottom flask.

Remove the extraction solvent using a rotary evaporator.[10]

Purification: The crude product can be purified by distillation.[8] Dry the ester over anhydrous

potassium carbonate (K₂CO₃) before distilling.[7]

Analytical and Spectroscopic Data
The structure and purity of 2-hydroxyethyl acetate are confirmed through various analytical

techniques, including chromatography and spectroscopy.

Gas Chromatography (GC)
Gas chromatography is a key method for assessing the purity of 2-hydroxyethyl acetate,

separating it from starting materials, byproducts, and other impurities.[4]

Experimental Protocol: Purity Assessment by GC

This protocol is based on the general principles outlined in ASTM D3545 for the analysis of

acetate esters.[11]

Instrument: Gas chromatograph with a Flame Ionization Detector (FID).
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Column: A polar capillary column, such as one with a polyethylene glycol (PEG) stationary

phase (e.g., Carbowax 20M), is suitable.

Carrier Gas: Helium or Nitrogen.

Temperatures:

Injector: ~200 °C

Detector: ~250 °C

Oven: A temperature program may be used, for example, starting at 60 °C and ramping up

to 180 °C at 10 °C/min.

Sample Preparation: Dilute the 2-hydroxyethyl acetate sample in a suitable solvent (e.g.,

dichloromethane or ether).

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample. The resulting

chromatogram is analyzed by comparing peak areas to determine the relative concentrations

of components.[11]

Spectroscopic Data
Table 3: 1H NMR Spectral Data

Proton Assignment Chemical Shift (δ, ppm) Multiplicity

Acetate methyl (-CH₃) ~2.0 - 2.1 Singlet

Methylene adjacent to ester (-

OCH₂-)
~4.1 - 4.3 Multiplet

Methylene adjacent to hydroxyl

(-CH₂OH)
~3.6 - 3.8 Multiplet

Hydroxyl (-OH) Variable Singlet

(Note: Data is compiled from typical values and may vary based on solvent and instrument.)[4]
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Table 4: Infrared (IR) Spectroscopy Data

Functional Group Wavenumber (cm⁻¹) Description

O-H (hydroxyl) ~3400 (broad) Alcohol stretch

C=O (ester) ~1740 (strong) Carbonyl stretch

C-O (ester) ~1240 C-O stretch

C-O (alcohol) ~1050 C-O stretch

(Note: Data represents typical absorption bands.)

Mass Spectrometry (MS)

In electron ionization (EI) mass spectrometry, the molecular ion peak (M⁺) for 2-hydroxyethyl
acetate is observed at a mass-to-charge ratio (m/z) of 104.[12] A prominent base peak is

typically observed at m/z 43, corresponding to the acetyl cation [CH₃CO]⁺.[1][12] Other

significant fragments may be seen at m/z 73, 74, and 61.[12]

Role in Biological Signaling Pathways
There is no scientific literature to suggest that 2-hydroxyethyl acetate, a simple organic

solvent and chemical intermediate, is involved in biological signaling pathways. Its primary

relevance in the context of drug development is as a potential solvent or a starting material for

the synthesis of more complex molecules.

Safety and Handling
2-Hydroxyethyl acetate is classified as a material that causes severe eye irritation.[4] It may

also cause skin, respiratory, and digestive tract irritation.[4]

Personal Protective Equipment (PPE): Wear appropriate chemical safety goggles, gloves,

and protective clothing to prevent eye and skin contact.[4]

Handling: Use in a well-ventilated area. Wash thoroughly after handling.[4]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[4][7]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek immediate

medical attention.[4]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing.[4]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[4]

Ingestion: Do not induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or

water and seek immediate medical aid.[4]

Conclusion
2-Hydroxyethyl acetate is a fundamentally important bifunctional molecule with well-

characterized chemical and physical properties. Its utility as a solvent and a synthetic

intermediate is rooted in its dual hydroxyl and ester functionalities. The straightforward

synthesis via Fischer esterification and well-established analytical methods for its

characterization make it a readily accessible compound for research and development

applications. Adherence to standard safety protocols is essential when handling this chemical

due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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